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Compound of Interest

Compound Name: Cyclopropyl methyl ketone

Cat. No.: B1669517

Technical Support Center: Acetylcyclopropane

Welcome to the technical support center for acetylcyclopropane. This guide is intended for
researchers, scientists, and drug development professionals. Below you will find
troubleshooting guides and frequently asked questions (FAQSs) to ensure the safe handling and
storage of acetylcyclopropane in your laboratory.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for
acetylcyclopropane.
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Property Value

Molecular Formula CsHsO

Molar Mass 84.12 g/mol

Boiling Point 114°C

Melting Point <-70°C

Flash Point 70°F (21.1°C)

Density 0.849 g/mL at 25°C
Water Solubility 185 g/L (Fully miscible)[1]
Explosive Limit (Lower) 1.7% (V)[1]

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with acetylcyclopropane?

Al: Acetylcyclopropane is a highly flammable liquid and vapor.[2] The primary hazard is the risk
of fire or explosion. It is crucial to keep it away from open flames, hot surfaces, and sources of
ignition.[2][3] Take precautionary measures against static discharges by grounding all metal

equipment.[2][3]

Q2: What personal protective equipment (PPE) should | wear when handling
acetylcyclopropane?

A2: A comprehensive PPE program is essential.[4]

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[5] A face shield
may be necessary if there is a splash hazard.[6]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn.[4][5]
Always inspect gloves before use.[5] Wear a lab coat and ensure it is buttoned to cover as

much skin as possible.[6]
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o Respiratory Protection: Handle acetylcyclopropane in a well-ventilated area, such as a
chemical fume hood, to avoid inhalation of vapors.[5][7] If ventilation is inadequate, a
NIOSH/MSHA-approved respirator with organic vapor cartridges is required.[2]

Q3: What are the proper storage conditions for acetylcyclopropane?

A3: Store acetylcyclopropane in a cool, dry, and well-ventilated place, away from sources of
heat and ignition.[1][2][8] Keep the container tightly sealed to prevent the escape of vapors.[3]
[9] It should be stored separately from incompatible materials such as strong oxidizing agents,
strong acids, and metals.[2][7]

Q4: What materials are incompatible with acetylcyclopropane?

A4: Avoid contact with strong oxidizing agents, strong acids, and metals.[2][7] The
cyclopropane ring is susceptible to opening under strongly acidic conditions.[10]

Q5: How should I dispose of acetylcyclopropane waste?

A5: Dispose of acetylcyclopropane and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.[2][4] Do not empty into drains.[1] Collect
waste in a dedicated, labeled, and sealed container.[4]

Troubleshooting Guides

Issue 1: | notice a yellow discoloration of the acetylcyclopropane upon storage.
o Possible Cause: This could indicate gradual decomposition or the presence of impurities.

o Solution: While a very slight yellow color may be acceptable, significant discoloration
suggests the product should be re-analyzed for purity before use in sensitive applications. To
prevent this, ensure the container is tightly sealed and stored under an inert atmosphere
(e.g., nitrogen or argon) if possible, especially for long-term storage.

Issue 2: My reaction involving acetylcyclopropane is giving unexpected side products,
suggesting the cyclopropane ring has opened.

» Possible Cause: The cyclopropane ring is strained and can undergo cleavage under certain
conditions.[10] This is often catalyzed by strong acids (both Brgnsted and Lewis acids) or
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certain transition metals.[10] Catalytic hydrogenation can also cleave the ring, especially at
elevated temperatures and pressures.[10]

e Solution:

o Review your reaction conditions: Avoid strong acids. If an acid is necessary, consider
using a milder one.

o Temperature control: Running the reaction at a lower temperature may disfavor the ring-
opening pathway.[10]

o Catalyst choice: If using catalytic hydrogenation, opt for milder conditions (e.g., lower
pressure and temperature) or alternative hydrogenation methods like transfer
hydrogenation.[10]

Issue 3: | need to transfer a large volume of acetylcyclopropane between containers and am
concerned about static electricity.

o Possible Cause: Acetylcyclopropane is a flammable liquid, and static discharge can provide
an ignition source for its vapors.[2][3]

e Solution: When transferring acetylcyclopropane, especially in large quantities, it is critical to
ground and bond all metal containers and equipment to prevent the buildup of static
electricity.[3][11] Use non-sparking tools for all operations.[2][5]

Experimental Protocols & Workflows
Chemical Spill Response Workflow

The following diagram outlines the logical workflow for responding to a chemical spill of
acetylcyclopropane.
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Caption: Logical workflow for responding to an acetylcyclopropane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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